Cas no 2680533-88-2 (3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride)

• Product Name: 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride
• CAS No: 2680533-88-2
• MF: C₄H₆ClFO₄S
• MW: 204.604443073273
• MDL: MFCD34185970
• CID: 5619612
• PubChem ID: 165941155
• Update Time: 2025-10-23

3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[(chlorocarbonyl)oxy]propane-1-sulfonyl fluoride
• EN300-28310580
• 2680533-88-2
• 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride

• MDL： MFCD34185970
• Inchi： 1S/C4H6ClFO4S/c5-4(7)10-2-1-3-11(6,8)9/h1-3H2
• InChI Key： PGIGJLPZQRESJE-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCCS(=O)(=O)F

Computed Properties

• Exact Mass: 203.9659357g/mol
• Monoisotopic Mass: 203.9659357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride

Introduction to 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride (CAS No. 2680533-88-2)

3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2680533-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both chlorocarbonyl and sulfonyl fluoride functional groups, which make it a versatile intermediate in synthetic chemistry. The unique structural features of this compound have positioned it as a valuable tool in the development of novel therapeutic agents and advanced materials.

The chlorocarbonyl moiety in 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride is particularly noteworthy for its reactivity in forming carbodiimides, esters, and amides through nucleophilic addition reactions. This property is exploited in various synthetic pathways, enabling the efficient construction of complex molecular architectures. Furthermore, the sulfonyl fluoride group introduces a high degree of electrophilicity, making the compound an excellent electrophile in organic transformations. These characteristics have made it a preferred choice for researchers aiming to develop innovative chemical methodologies.

In recent years, 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride has been extensively studied for its applications in medicinal chemistry. Its ability to undergo facile reactions with nucleophiles has been leveraged in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to construct heterocyclic scaffolds that are prevalent in many pharmacologically relevant molecules. The sulfonyl fluoride group also serves as a handle for further functionalization, allowing for the introduction of additional modifications that can enhance drug-like properties such as solubility and bioavailability.

One of the most compelling aspects of 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride is its role in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is often a key strategy in drug design. The compound’s reactivity allows for the efficient coupling with amino acid derivatives or other peptidomimetics, leading to potent inhibitors with therapeutic potential. Several studies have demonstrated its utility in generating novel inhibitors targeting diseases such as cancer and infectious disorders.

Moreover, the chlorocarbonyl group in 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride can be converted into other functional groups through selective reactions, providing a flexible platform for synthetic chemists. This adaptability has been exploited in the preparation of conjugates that combine diagnostic imaging agents with therapeutic molecules, paving the way for new approaches in targeted drug delivery systems. Such advancements highlight the compound’s significance not only as a building block but also as a catalyst for innovation across multiple disciplines.

The growing interest in green chemistry has also influenced the use of 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and hazardous byproducts. The compound’s high reactivity and compatibility with various reaction conditions make it an attractive candidate for green chemistry initiatives. Efforts are underway to develop catalytic systems that enhance its utility while reducing environmental impact, aligning with global efforts toward sustainable chemical practices.

Recent breakthroughs in computational chemistry have further enhanced the understanding and application of 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride. Advanced modeling techniques allow researchers to predict reaction outcomes with greater accuracy, enabling more efficient experimental design. These computational tools have been instrumental in identifying novel synthetic pathways and optimizing reaction conditions, thereby accelerating the development of new chemical entities.

The pharmaceutical industry has also embraced the potential of 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride by integrating it into high-throughput screening (HTS) platforms. HTS allows for rapid testing of large libraries of compounds against biological targets, facilitating the discovery of lead candidates for drug development. The compound’s versatility has made it a valuable asset in these screens, contributing to the identification of promising molecules that could address unmet medical needs.

In conclusion, 3-(chlorocarbonyl)oxypropane-1-sulfonyl fluoride (CAS No. 2680533-88-2) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity have opened up new avenues for drug discovery and material science applications. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of chemical innovation.